5-(4-chlorophenyl)-N-(1H-1,2,4-triazol-5-yl)oxazole-2-carboxamide

• IUPAC Name: 5-(4-chlorophenyl)-N-(1H-1,2,4-triazol-5-yl)-1,3-oxazole-2-carboxamide
• InChI: InChI=1S/C12H8ClN5O2/c13-8-3-1-7(2-4-8)9-5-14-11(20-9)10(19)17-12-15-6-16-18-12/h1-6H,(H2,15,16,17,18,19)
• InChI Key: XWHJFPLHWOWQDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(O2)C(=O)NC3=NC=NN3)Cl
• Molecular Formula: C12H8ClN5O2
• Molecular Weight: 289.68 g/mol

Description

5-(4-chlorophenyl)-N-(1H-1,2,4-triazol-5-yl)oxazole-2-carboxamide, also known as CTZ, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. CTZ belongs to the class of oxazole-containing compounds and has been found to possess a wide range of biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives : A series of new triazole derivatives, closely related to the compound of interest, have been synthesized. These include compounds with antioxidant and antiradical activities (Bekircan et al., 2008).
• Characterization and Structural Studies : Compounds structurally similar to the target compound have been characterized using techniques like X-ray diffraction, NMR, and elemental analysis, revealing insights into their molecular structure (Şahin et al., 2014).

Biological Activities

• Antimicrobial Properties : Related compounds have demonstrated significant antimicrobial activity. For instance, some compounds exhibited high anti-Staphylococcus activity, suggesting potential in fighting bacterial infections (Biointerface Research in Applied Chemistry, 2020).
• Antifungal and Antibacterial Potentials : Compounds containing similar structures have shown promise in antibacterial studies, indicating their potential for developing new antimicrobial agents (Mehta, 2016).

Chemical Reactions and Processes

• Isocyanide Reactions : Studies involving isocyanide reactions with oxazole derivatives, closely related to the compound , have been conducted. These studies contribute to the understanding of chemical reactions and synthesis involving oxazoles (Yasaei et al., 2019).

Applications in Material Science

• Nitrogen-rich Energetic Compounds : Compounds like 4-carboxamide-5-(1H-tetrazol-5-yl)-1H-1,2,3-triazole, closely related to the target compound, have been synthesized and characterized for their energetic properties, indicating potential applications in materials science (Qin et al., 2016).